Cas no 1203225-64-2 (N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1203225-64-2
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6589908
• PubChem ID: 45501790
• Update Time: 2025-10-28

N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide
• N-(6-methoxy-1,3-benzothiazol-2-yl)-2-propan-2-ylpyrazole-3-carboxamide
• 1-isopropyl-N-(6-methoxybenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide
• 1203225-64-2
• F5086-0648
• AKOS024496099
• SR-01000920732
• SR-01000920732-1

• Inchi： 1S/C15H16N4O2S/c1-9(2)19-12(6-7-16-19)14(20)18-15-17-11-5-4-10(21-3)8-13(11)22-15/h4-9H,1-3H3,(H,17,18,20)
• InChI Key： DQQHOAOUKKLQMF-UHFFFAOYSA-N
• SMILES： N1=CC=C(C(NC2=NC3=CC=C(OC)C=C3S2)=O)N1C(C)C

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.3Ų

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203225-64-2)

N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide (CAS No. 1203225-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzothiazole core linked to a pyrazole-carboxamide moiety, which is known for its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted drug discovery and antibiotic resistance solutions.

The molecular structure of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide includes a 6-methoxybenzothiazole group, which enhances its solubility and binding affinity. This characteristic is critical for drug delivery systems, a hot topic in modern pharmacology. The compound’s isopropyl-substituted pyrazole segment further contributes to its metabolic stability, making it a candidate for long-acting therapeutics. Such properties are frequently searched in AI-driven drug design platforms, reflecting industry demands for innovative small molecules.

In agrochemical contexts, derivatives of benzothiazole and pyrazole are explored for their pesticidal and herbicidal activities. With growing global emphasis on sustainable agriculture, this compound’s potential as an eco-friendly alternative to traditional pesticides aligns with green chemistry initiatives. Searches for low-toxicity crop protectants and biodegradable agrochemicals underscore its relevance in current R&D pipelines.

Synthetic routes to CAS 1203225-64-2 often involve multi-step organic reactions, including condensation and cyclization techniques. Optimization of these processes is a recurring theme in process chemistry forums, where researchers discuss yield improvement and cost-effective scaling. The compound’s patent landscape is another area of interest, with queries about intellectual property protection for similar structures rising in academic and industrial databases.

Analytical characterization of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide typically employs HPLC, NMR, and mass spectrometry—techniques widely discussed in analytical method development circles. Its stability under various pH and temperature conditions is also a key focus, tying into broader discussions about formulation robustness in pharmaceutical sciences.

Emerging studies suggest potential cross-disciplinary applications, such as in material science for organic semiconductors or fluorescent probes. These intersections resonate with searches for multi-functional chemicals, highlighting the compound’s versatility. As the scientific community prioritizes high-throughput screening and computational modeling, CAS 1203225-64-2 serves as a test case for structure-activity relationship (SAR) predictions.

Regulatory and safety profiles of this compound remain under investigation, with particular attention to OECD guidelines for chemical testing. Queries about REACH compliance and toxicological thresholds frequently appear in regulatory databases, emphasizing the need for transparent data sharing in chemical research.

In summary, N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(propan-2-yl)-1H-pyrazole-5-carboxamide represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and industrial applications, combined with alignment to trending topics like precision medicine and environmental sustainability, ensures its continued prominence in scientific discourse.